Cas no 898769-30-7 (cyclohexyl-[2-(trifluoromethyl)phenyl]methanone)

Cyclohexyl-[2-(trifluoromethyl)phenyl]methanone is a fluorinated aromatic ketone characterized by its cyclohexyl and trifluoromethylphenyl substituents. This compound exhibits notable stability and lipophilicity due to the presence of the trifluoromethyl group, enhancing its utility in organic synthesis and pharmaceutical intermediates. The cyclohexyl moiety contributes to conformational rigidity, while the electron-withdrawing trifluoromethyl group influences reactivity, making it valuable for constructing complex molecules. Its structural features are advantageous in medicinal chemistry, particularly for modulating pharmacokinetic properties. The compound is typically employed in cross-coupling reactions and as a precursor for bioactive molecules. High purity and consistent performance under various reaction conditions underscore its reliability in research and industrial applications.
cyclohexyl-[2-(trifluoromethyl)phenyl]methanone structure
898769-30-7 structure
Product Name:cyclohexyl-[2-(trifluoromethyl)phenyl]methanone
CAS No:898769-30-7
MF:C14H15F3O
MW:256.263514757156
MDL:MFCD03841365
CID:994169
PubChem ID:24724202
Update Time:2025-06-15

cyclohexyl-[2-(trifluoromethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

    • cyclohexyl-[2-(trifluoromethyl)phenyl]methanone
    • Cyclohexyl 2-trifluoromethylphenyl ketone
    • Cyclohexyl[2-(trifluoromethyl)phenyl]methanone
    • MFCD03841365
    • 898769-30-7
    • AKOS012097884
    • DTXSID00642601
    • CYCLOHEXYL2-TRIFLUOROMETHYLPHENYLKETONE
    • MDL: MFCD03841365
    • Inchi: 1S/C14H15F3O/c15-14(16,17)12-9-5-4-8-11(12)13(18)10-6-2-1-3-7-10/h4-5,8-10H,1-3,6-7H2
    • InChI Key: SPHUIRWSZQSIHN-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=CC=1C(C1CCCCC1)=O)(F)F

Computed Properties

  • Exact Mass: 256.10700
  • Monoisotopic Mass: 256.10749958g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 4.46840

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Additional information on cyclohexyl-[2-(trifluoromethyl)phenyl]methanone

Comprehensive Overview of Cyclohexyl-[2-(trifluoromethyl)phenyl]methanone (CAS No. 898769-30-7)

Cyclohexyl-[2-(trifluoromethyl)phenyl]methanone (CAS No. 898769-30-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ketone derivative, characterized by its cyclohexyl and trifluoromethylphenyl moieties, exhibits unique physicochemical properties, making it a valuable intermediate in synthetic chemistry. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, which are critical factors in drug design. Researchers are increasingly exploring its applications in the development of novel bioactive molecules, particularly in the context of central nervous system (CNS) therapeutics and crop protection agents.

In recent years, the demand for fluorinated compounds like Cyclohexyl-[2-(trifluoromethyl)phenyl]methanone has surged due to their exceptional biological activity and environmental persistence. This trend aligns with the growing focus on sustainable chemistry and green synthesis, where researchers aim to minimize waste and energy consumption. The compound's structural versatility allows for modular modifications, enabling the creation of derivatives with tailored properties. For instance, its incorporation into heterocyclic frameworks has shown promise in addressing challenges related to drug resistance and pest control.

From a synthetic perspective, Cyclohexyl-[2-(trifluoromethyl)phenyl]methanone is typically prepared via Friedel-Crafts acylation or cross-coupling reactions. These methods highlight the compound's compatibility with modern catalytic systems, including palladium- and nickel-based catalysts. Such processes are often optimized for high yield and low byproduct formation, reflecting the industry's shift toward atom-efficient methodologies. Additionally, advancements in flow chemistry have enabled the scalable production of this compound, meeting the needs of both academic and industrial laboratories.

The compound's spectroscopic properties, such as its distinct NMR and IR signatures, facilitate its identification and purity assessment. Analytical techniques like HPLC and GC-MS are routinely employed to ensure compliance with stringent quality standards. These attributes are particularly relevant in the context of regulatory compliance, where precise characterization is essential for patent applications and safety evaluations.

Looking ahead, Cyclohexyl-[2-(trifluoromethyl)phenyl]methanone is poised to play a pivotal role in emerging fields such as precision medicine and smart agrochemicals. Its ability to serve as a molecular scaffold for targeted therapies aligns with the broader push toward personalized healthcare. Similarly, its potential in sustainable agriculture underscores its relevance in addressing global food security challenges. As research continues to uncover new applications, this compound is likely to remain a focal point of innovation in the chemical sciences.

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